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Compound of Interest

Compound Name:

9-[2-

(Diethylphosphonomethoxy)propyl

-d6] Adenine

Cat. No.: B561976 Get Quote

The molecular weight of 9-[2-(Diethylphosphonomethoxy)propyl-d6] Adenine is 349.36

g/mol .[1][2][3][4] This value is determined based on its molecular formula, C13H16D6N5O4P.

[2][3]

Chemical and Physical Properties
Below is a summary of the key chemical and physical properties of this compound.

Property Value

Molecular Formula C13H16D6N5O4P

Molecular Weight 349.36 g/mol

CAS Number 1020719-38-3

Isotopic Enrichment 98% D

Table 1: Key properties of 9-[2-(Diethylphosphonomethoxy)propyl-d6] Adenine.

Methodology for Molecular Weight Calculation
The molecular weight is calculated by summing the atomic weights of all atoms present in the

molecular formula. It is crucial to account for the isotopic substitution of six hydrogen atoms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b561976?utm_src=pdf-interest
https://www.benchchem.com/product/b561976?utm_src=pdf-body
https://www.lgcstandards.com/TN/en/9-2-Diethylphosphonomethoxy-propyl-d6-Adenine/p/TRC-D444752?queryID=ca95461d64a08e4c97d72ad4542fdd87
https://isotope-science.alfa-chemistry.com/product/diethylphosphonomethoxy-propyl-d6-adenine-435661.html
https://www.pharmaffiliates.com/en/1020719-38-3-9-2-diethylphosphonomethoxy-propyl-d6-adenine-pasti031550.html
https://www.scbt.com/p/9-2-diethylphosphonomethoxy-propyl-d6-adenine
https://isotope-science.alfa-chemistry.com/product/diethylphosphonomethoxy-propyl-d6-adenine-435661.html
https://www.pharmaffiliates.com/en/1020719-38-3-9-2-diethylphosphonomethoxy-propyl-d6-adenine-pasti031550.html
https://www.benchchem.com/product/b561976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with deuterium.

Standard Atomic Weights Used:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Deuterium (D): 2.014 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

Phosphorus (P): 30.974 u

Calculation: (13 x 12.011) + (16 x 1.008) + (6 x 2.014) + (5 x 14.007) + (4 x 15.999) + (1 x

30.974) = 349.36 g/mol

Logical Relationship of Components
The following diagram illustrates the relationship between the molecular formula and the final

calculated molecular weight.

Molecular Formula
C13H16D6N5O4P

Summation of Atomic Weights

Atomic Weights
C, H, D, N, O, P

Molecular Weight
349.36 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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